Cas no 1212943-41-3 ((3S)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine)

(3S)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine is a chiral amine derivative of dihydrobenzofuran, characterized by its stereospecific (S)-configuration at the 3-position. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system disorders. Its methoxy substitution at the 5-position enhances electronic properties, influencing binding affinity in receptor interactions. The rigid dihydrobenzofuran scaffold contributes to conformational stability, making it useful for structure-activity relationship studies. High enantiopurity is achievable through optimized synthetic routes, ensuring reproducibility in research applications. The compound’s versatility and well-defined stereochemistry make it a preferred choice for medicinal chemistry and asymmetric synthesis.
(3S)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine structure
1212943-41-3 structure
Product Name:(3S)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine
CAS No:1212943-41-3
MF:C9H11NO2
MW:165.189142465591
CID:4761035
Update Time:2026-02-26

(3S)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

    • (3S)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine
    • (S)-5-Methoxy-2,3-dihydrobenzofuran-3-amine
    • Inchi: 1S/C9H11NO2/c1-11-6-2-3-9-7(4-6)8(10)5-12-9/h2-4,8H,5,10H2,1H3/t8-/m1/s1
    • InChI Key: YIQKSSAVXLUIKV-MRVPVSSYSA-N
    • SMILES: O1C2C=CC(=CC=2[C@@H](C1)N)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • XLogP3: 0.5
  • Topological Polar Surface Area: 44.5

(3S)-5-Methoxy-2,3-dihydro-1-benzofuran-3-amine Pricemore >>

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